Cas no 942035-84-9 (3-(2-Aminopyrimidin-4-yl)benzoic acid)

3-(2-Aminopyrimidin-4-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid moiety linked to a 2-aminopyrimidine ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and aminopyrimidine functional groups allows for versatile derivatization, enabling applications in medicinal chemistry, particularly as a building block for kinase inhibitors and other biologically active molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound’s well-defined molecular architecture also facilitates structure-activity relationship (SAR) studies, supporting targeted drug discovery efforts.

3-(2-Aminopyrimidin-4-yl)benzoic acid structure

942035-84-9 structure

Product Name:3-(2-Aminopyrimidin-4-yl)benzoic acid

CAS No:942035-84-9

MF:C₁₁H₉N₃O₂

MW:215.208061933517

MDL:MFCD09859835

CID:829622

PubChem ID:22317613

Update Time:2025-10-24

3-(2-Aminopyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-AMINO-PYRIMIDIN-4-YL)-BENZOIC ACID
- 3-(2-aminopyrimidin-4-yl)benzoic acid
- SB59514
- TS-00457
- DTXSID00624689
- AKOS016005916
- FT-0747103
- 3-(2-AMINOPYRIMIDIN-4-YL)BENZOICACID
- 942035-84-9
- 3-(2-Aminopyrimidin-4-yl)benzoic acid
- MDL： MFCD09859835
- Inchi： 1S/C11H9N3O2/c12-11-13-5-4-9(14-11)7-2-1-3-8(6-7)10(15)16/h1-6H,(H,15,16)(H2,12,13,14)
- InChI Key： CWUXESDZJZJHBI-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)C1C=CN=C(N)N=1)=O

Computed Properties

Exact Mass: 215.069476538g/mol
Monoisotopic Mass: 215.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 89.1Å²

3-(2-Aminopyrimidin-4-yl)benzoic acid Pricemore >>

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